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Compound of Interest

Compound Name: Methyl cyclopentanecarboxylate

Cat. No.: B1359776

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl cyclopentanecarboxylate (CAS No. 4630-80-2) is a volatile ester recognized for its
characteristic pleasant, fruity aroma.[1][2] This colorless liquid, with the chemical formula
C7H1202, is utilized in the fragrance industry to impart fruity notes to a variety of consumer and
fine fragrance products.[2] Its chemical structure, consisting of a cyclopentane ring and a
methyl ester group, contributes to its unique olfactory profile. These application notes provide a
comprehensive overview of its use, including its chemical properties, olfactory characteristics,
and protocols for its incorporation and evaluation in fragrance formulations.

Chemical and Physical Properties

A summary of the key chemical and physical properties of methyl cyclopentanecarboxylate
is presented in the table below. Understanding these properties is crucial for its effective
handling, storage, and formulation.
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Property Value Reference
Molecular Formula C7H1202 [3114]
Molecular Weight 128.17 g/mol [3114]

CAS Number 4630-80-2 [3][4]
Appearance Colorless liquid [1]

Odor Pleasant, fruity [1][2]

Purity >98.0% (GC) [3]

log Pow 1.467 [5]

Olfactory Profile and Application

Methyl cyclopentanecarboxylate possesses a distinct fruity fragrance. While specific sensory
analysis data such as the odor threshold for this exact molecule is not readily available in
public literature, its scent profile is generally described as sweet and fruity.[5]

In fragrance formulations, methyl cyclopentanecarboxylate can be used to:

o Enhance Fruity Accords: It serves as a key component in building a wide range of fruity
notes, from subtle to impactful.

» Add a Brightening Top Note: Due to its volatility, it can contribute to the initial impression of a
fragrance.

» Modify and Modernize Floral Compositions: The introduction of a fruity facet can add a
contemporary twist to traditional floral scents.

While specific formulation examples for methyl cyclopentanecarboxylate are proprietary and
not publicly disclosed, data from related cyclopentane and cyclohexane carboxylate derivatives
used by major fragrance houses can provide an estimated range for its use. For instance,
cyclopentane derivatives have been noted for use in perfume compositions at concentrations
ranging from approximately 0.05% to 5% by weight.
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Recommended Usage Levels (Estimated)

The following table provides estimated usage levels for methyl cyclopentanecarboxylate in
various fragrance applications, based on data for structurally related compounds. These are
starting points for formulation development and should be optimized based on the desired
olfactory outcome and product base.

Application Recommended Concentration (% wiw)

Fine Fragrance (Eau de Parfum, Eau de

Toilette) 0.1-20
Personal Care (Lotions, Creams) 0.05-0.5
Hair Care (Shampoos, Conditioners) 0.05-0.3
Soaps and Body Wash 0.1-1.0
Air Care (Candles, Diffusers) 0.5-5.0

Experimental Protocols
Protocol 1: Sensory Evaluation of Methyl
Cyclopentanecarboxylate

Objective: To determine the olfactory profile of methyl cyclopentanecarboxylate and its odor
detection threshold.

Materials:

» Methyl cyclopentanecarboxylate (high purity)

Odorless solvent (e.g., diethyl phthalate or ethanol)

Glass smelling strips (blotters)

A panel of trained sensory assessors (minimum of 5)

Controlled and well-ventilated evaluation room

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1359776?utm_src=pdf-body
https://www.benchchem.com/product/b1359776?utm_src=pdf-body
https://www.benchchem.com/product/b1359776?utm_src=pdf-body
https://www.benchchem.com/product/b1359776?utm_src=pdf-body
https://www.benchchem.com/product/b1359776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Procedure:

Preparation of Dilutions: Prepare a series of dilutions of methyl cyclopentanecarboxylate
in the chosen solvent (e.g., 10%, 1%, 0.1%, 0.01%, 0.001% w/w).

 Blotter Preparation: Dip a smelling strip into each dilution for 2 cm and allow the solvent to
evaporate for 30 seconds.

o Odor Profile Description: Present the 1% dilution blotter to the sensory panel. Each panelist
should individually describe the odor using a standardized fragrance vocabulary (e.g., fruity,
sweet, ethereal, waxy).

e Odor Detection Threshold Determination (Ascending Forced-Choice Method):

o Present panelists with three blotters: two with the solvent blank and one with a very low
concentration of the odorant.

o Ask the panelist to identify the blotter with the different odor.

o Present progressively higher concentrations until the panelist can reliably detect the
odorant. The concentration at which this occurs is the individual's detection threshold.

o The group's odor detection threshold is the geometric mean of the individual thresholds.
Data Analysis:
o Compile the odor descriptors to create a comprehensive olfactory profile.

o Calculate the geometric mean of the individual odor detection thresholds to determine the
group threshold.

Protocol 2: Evaluation of Fragrance Performance in a
Product Base

Objective: To assess the performance and stability of a fragrance formulation containing
methyl cyclopentanecarboxylate in a representative product base (e.g., a simple lotion).

Materials:
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o Fragrance oil containing a known concentration of methyl cyclopentanecarboxylate.
o Unfragranced lotion base.

o Glass beakers and stirring equipment.

» Storage containers.

» Controlled environment for storage (e.g., oven for accelerated aging at 40°C).

e Sensory panel.

Procedure:

o Formulation: Incorporate the fragrance oil into the lotion base at a predetermined
concentration (e.g., 0.5% w/w) with gentle mixing until homogeneous.

« Initial Sensory Evaluation: A sensory panel evaluates the initial odor of the fragranced lotion
on the skin, assessing its character and intensity.

 Stability Testing (Accelerated Aging):
o Store samples of the fragranced lotion at 40°C for 4, 8, and 12 weeks.
o Store a control sample at room temperature in the dark.

o Periodic Evaluation: At each time point, a sensory panel evaluates the aged samples
compared to the control. They should assess any changes in odor character, intensity, and
the presence of any off-odors.

o Physical Stability: Observe the samples for any changes in physical properties such as color,
viscosity, and phase separation.

Data Analysis:

o Record the sensory evaluation data, noting any significant differences between the aged
samples and the control.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1359776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1359776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Document any observed physical changes in the product base.

Signaling Pathway and Experimental Workflows

The perception of fruity esters like methyl cyclopentanecarboxylate begins with the
interaction of the volatile molecule with olfactory receptors in the nasal cavity. This initiates a
signal transduction cascade that ultimately leads to the perception of a specific scent in the
brain.

Click to download full resolution via product page

Caption: Olfactory signaling pathway for odorant perception.
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Caption: Workflow for fragrance formulation and evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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